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Compound of Interest

Compound Name: Bis(iridium tetrachloride)

Cat. No.: B15148973 Get Quote

Essential Safety and Handling Guide for
Bis(iridium tetrachloride)
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Bis(iridium tetrachloride). It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)
When handling Bis(iridium tetrachloride), a comprehensive approach to personal protection

is critical to prevent exposure. The following PPE is recommended:

Eye and Face Protection: Wear chemical safety goggles and a face shield. All eye and face

protection should comply with OSHA's 29 CFR 1910.133 or European Standard EN166

regulations.[1]

Skin Protection: A lab coat, long sleeves, and closed-toe shoes are required. Ensure that

skin is not exposed.

Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Inspect gloves prior

to use and dispose of them properly after handling.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

limits or if irritation occurs, use a NIOSH/MSHA or European Standard EN 149 approved
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respirator with a particle filter.[1] Follow OSHA respirator regulations found in 29 CFR

1910.134.[1]

Operational Plan for Safe Handling
Adherence to a strict operational plan is crucial for minimizing risks associated with Bis(iridium
tetrachloride).

1. Engineering Controls:

Work in a well-ventilated area, preferably a chemical fume hood.
Ensure an eyewash station and safety shower are readily accessible.

2. Handling Procedures:

Avoid creating dust.[1]
Do not get the substance in eyes, on skin, or on clothing.[1]
Wash hands, face, and any exposed skin thoroughly after handling.[1]
Do not eat, drink, or smoke in the work area.[1]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.
Protect from moisture.
Keep away from incompatible materials such as strong bases, cyanides, and oxidizing
agents.[1]

4. In Case of a Spill:

Evacuate the area.
Wear appropriate PPE.
Sweep up the spilled material and place it in a suitable container for disposal.
Avoid generating dust.
Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
Proper disposal of Bis(iridium tetrachloride) is essential to prevent environmental

contamination and ensure regulatory compliance.
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Waste Characterization: All waste containing Bis(iridium tetrachloride) must be treated as

hazardous waste.

Containerization: Collect waste in a designated, labeled, and sealed container.

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

[1] Follow all federal, state, and local regulations for hazardous waste disposal. Do not

dispose of it down the drain or in the regular trash.

Quantitative Data
Parameter Value Source

Exposure Limits Not established

Incompatible Materials
Strong bases, Cyanides,

Oxidizing agent
[1]
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Caption: Workflow for safe handling and disposal of Bis(iridium tetrachloride).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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